3-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one

• IUPAC Name: 3-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C18H19FN4O2S/c19-14-3-1-2-4-15(14)21-7-9-22(10-8-21)17(25)11-13-12-26-18-20-6-5-16(24)23(13)18/h1-6,13H,7-12H2
• InChI Key: RUMXRCZPAQUYGV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)CC3CSC4=NC=CC(=O)N34
• Molecular Formula: C18H19FN4O2S
• Molecular Weight: 374.4 g/mol

Description

This compound is a novel triazole-pyrimidine hybrid. Pyrimidine and its derivatives have been proven to have antiviral, anticancer, antioxidant, and antimicrobial activity. This has prompted studies into the neuroprotective and anti-inflammatory activity of the triazole-pyrimidine hybrid on human microglia and neuronal cell models.

Synthesis Analysis

A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of this compound is complex, and it’s part of a series of novel triazole-pyrimidine-based compounds. These compounds have been characterized using mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Scientific Research Applications

Antimicrobial and Antifungal Activity

• The compound's derivatives have been synthesized and evaluated for antimicrobial activities against a variety of microorganism strains. Studies indicate that certain derivatives exhibit significant antimicrobial activity, highlighting their potential as novel antimicrobial agents (Yurttaş et al., 2016).

Antitumor Activity

• Novel pyrimidinyl pyrazole derivatives, including compounds similar in structure to the one , have been synthesized and shown to possess potent antitumor activity against several tumor cell lines. This suggests their potential for development into anticancer drugs (Naito et al., 2005).

Antibacterial Agents

• Piperazinyl oxazolidinone derivatives have been explored for their antibacterial properties, with some compounds demonstrating significant potency against gram-positive pathogens, which might include structures related to the given compound (Tucker et al., 1998).

Mechanism of Action

The mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. The molecular results revealed that triazole-pyrimidine hybrid compounds have promising neuroprotective and anti-inflammatory properties.